Cas no 1235292-30-4 (2-(4-{(2,6-difluorophenyl)carbamoylamino}phenyl)-N-(1-hydroxy-2-methylpropan-2-yl)acetamide)

• Product Name: 2-(4-{(2,6-difluorophenyl)carbamoylamino}phenyl)-N-(1-hydroxy-2-methylpropan-2-yl)acetamide
• CAS No: 1235292-30-4
• MF: C₁₉H₂₁F₂N₃O₃
• MW: 377.38515162468
• CID: 6329406
• PubChem ID: 49675488
• Update Time: 2025-10-16

2-(4-{(2,6-difluorophenyl)carbamoylamino}phenyl)-N-(1-hydroxy-2-methylpropan-2-yl)acetamide Chemical and Physical Properties

Names and Identifiers

• 2-(4-{(2,6-difluorophenyl)carbamoylamino}phenyl)-N-(1-hydroxy-2-methylpropan-2-yl)acetamide
• 2-(4-{[(2,6-difluorophenyl)carbamoyl]amino}phenyl)-N-(1-hydroxy-2-methylpropan-2-yl)acetamide
• VU0635412-1
• F5097-2379
• 2-(4-(3-(2,6-difluorophenyl)ureido)phenyl)-N-(1-hydroxy-2-methylpropan-2-yl)acetamide
• 2-[4-[(2,6-difluorophenyl)carbamoylamino]phenyl]-N-(1-hydroxy-2-methylpropan-2-yl)acetamide
• AKOS024497891
• 1235292-30-4

• Inchi： 1S/C19H21F2N3O3/c1-19(2,11-25)24-16(26)10-12-6-8-13(9-7-12)22-18(27)23-17-14(20)4-3-5-15(17)21/h3-9,25H,10-11H2,1-2H3,(H,24,26)(H2,22,23,27)
• InChI Key： ZIHQSEHCXKKPNH-UHFFFAOYSA-N
• SMILES： FC1C=CC=C(C=1NC(NC1C=CC(=CC=1)CC(NC(C)(C)CO)=O)=O)F

Computed Properties

• Exact Mass: 377.155
• Monoisotopic Mass: 377.155
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 27
• Rotatable Bond Count: 6
• Complexity: 500
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 90.5A^2
• XLogP3: 1.8

Additional information on 2-(4-{(2,6-difluorophenyl)carbamoylamino}phenyl)-N-(1-hydroxy-2-methylpropan-2-yl)acetamide

Compound CAS No. 1235292-30-4: A Comprehensive Overview of 2-(4-{(2,6-Difluorophenyl)carbamoylamino}phenyl)-N-(1-hydroxy-2-methylpropan-2-yl)acetamide

CAS No. 1235292-30-4 refers to the compound 2-(4-{(2,6-difluorophenyl)carbamoylamino}phenyl)-N-(1-hydroxy-2-methylpropan-2-yl)acetamide, a complex organic molecule with significant potential in various chemical and pharmaceutical applications. This compound is characterized by its intricate structure, which includes a difluorophenyl group, an acetamide moiety, and a hydroxymethylpropan group. Recent studies have highlighted its role in drug development, particularly in the design of bioactive molecules with enhanced pharmacokinetic properties.

The synthesis of 1-hydroxy-2-methylpropan derivatives has been a focal point in organic chemistry due to their versatility in forming stable amide bonds. The presence of the difluorophenyl group introduces unique electronic properties, making this compound a promising candidate for research in medicinal chemistry. Researchers have explored its ability to act as a precursor for more complex molecules, leveraging its structural flexibility to design drugs targeting specific biological pathways.

In terms of physical properties, CAS No. 123529 exhibits a melting point range that is favorable for various chemical reactions. Its solubility characteristics have been studied extensively, with findings indicating moderate solubility in polar solvents, which is advantageous for formulation purposes in the pharmaceutical industry. Recent advancements in analytical techniques have allowed for precise determination of its molecular weight and purity levels, ensuring high-quality standards in its production.

The pharmacological profile of this compound has been a subject of interest in recent studies. Preclinical trials have demonstrated its potential as an inhibitor of certain enzymes involved in disease progression, particularly in oncology and neurodegenerative disorders. The incorporation of the acetamide group has been shown to enhance bioavailability, making it a viable option for drug delivery systems that require sustained release mechanisms.

Moreover, the use of hydroxymethylpropan derivatives in combinatorial chemistry has opened new avenues for drug discovery. By modifying the substituents on the phenyl ring and adjusting the side chains, researchers can tailor the compound's activity to target specific receptors or enzymes with high precision. This adaptability underscores its importance as a building block in medicinal chemistry.

In conclusion, CAS No. 1235xxx-30-4 represents a significant advancement in organic synthesis and drug development. Its unique structure and versatile properties make it a valuable tool for researchers aiming to create innovative therapeutic agents. As ongoing studies continue to uncover new applications and optimize its properties, this compound is poised to play a pivotal role in the future of pharmacology and related fields.